Cas no 53188-20-8 (Etomidate hydrochloride)

• Product Name: Etomidate hydrochloride
• CAS No: 53188-20-8
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 377910
• PubChem ID: 198290
• Update Time: 2025-04-19

Etomidate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 1-(1-phenylethyl)-, ethyl ester, monohydrochloride, (R)- (9CI)
• ethyl 3-[(1S)-1-phenylethyl]imidazole-4-carboxylate,hydrochloride
• R16659 hydrochloride
• (+)-Ethyl, 3-(alpha-methylbenzyl)-4-imidazolecarboxylate hydrochloride
• 4-Imidazolecarboxylic acid, 3-(alpha-methylbenzyl)-, ethyl ester, hydrochloride, (+)-
• Ethyl (R)-1-(1-phenylethyl)-1H-imidazole-5-carboxylate monohydrochloride
• ethyl 1-[(1R)-1-phenylethyl]-1H-imidazole-5-carboxylate hydrochloride (1:1)
• R-16659 hydrochloride
• Etomidate hydrochloride
• EINECS 258-423-3
• MS-23989
• NS00088846
• Etomidate (hydrochloride)
• AKOS030526837
• ETOMIDATE HYDROCHLORIDE [WHO-DD]
• s4724
• UNII-ZUM3W5027S
• HY-B0100A
• 53188-20-8
• F84983
• Q27295892
• Etomidatehydrochloride
• SCHEMBL11323863
• ZUM3W5027S
• 1H-IMIDAZOLE-5-CARBOXYLIC ACID, 1-(1-PHENYLETHYL)-, ETHYL ESTER, (R)-, HYDROCHLORIDE
• ethyl 3-[(1R)-1-phenylethyl]imidazole-4-carboxylate;hydrochloride
• CS-1834
• (R)-Ethyl 1-(1-phenylethyl)-1H-imidazole-5-carboxylate hydrochloride
• NCDXBSVHIGDPOE-RFVHGSKJSA-N
• DB-307873
• 1H-Imidazole-5-carboxylic acid, 1-[(1R)-1-phenylethyl]-, ethyl ester, hydrochloride (1:1)

• Inchi： 1S/C14H16N2O2.ClH/c1-3-18-14(17)13-9-15-10-16(13)11(2)12-7-5-4-6-8-12;/h4-11H,3H2,1-2H3;1H/t11-;/m1./s1
• InChI Key： NCDXBSVHIGDPOE-RFVHGSKJSA-N
• SMILES： Cl.O(CC)C(C1=CN=CN1[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 280.09801
• Monoisotopic Mass: 280.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Boiling Point: 391.5°Cat760mmHg
• Flash Point: 190.6°C
• PSA: 44.12

Etomidate hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles